Cas no 1228188-37-1 (6-Methyl-3-(2H-1,2,3-triazol-2-yl)picolinic acid)

• Product Name: 6-Methyl-3-(2H-1,2,3-triazol-2-yl)picolinic acid
• CAS No: 1228188-37-1
• MF: C₉H₈N₄O₂
• MW: 204.18542098999
• CID: 2115458
• Update Time: 2025-05-25

6-Methyl-3-(2H-1,2,3-triazol-2-yl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 6-methyl-3-(2H-1,2,3-triazol-2-yl)picolinic acid
• HYMIXLCBOZRYAV-UHFFFAOYSA-N
• 6-Methyl-3-(2H-1,2,3-triazol-2-yl)pyridine-2-carboxylic acid
• 6-methyl-3-(2H-1,2,3-triazol-2-yl)-2-pyridinecarboxylic acid
• 6-Methyl-3-(2H-1,2,3-triazol-2-yl)picolinic acid

• Inchi： 1S/C9H8N4O2/c1-6-2-3-7(8(12-6)9(14)15)13-10-4-5-11-13/h2-5H,1H3,(H,14,15)
• InChI Key： HYMIXLCBOZRYAV-UHFFFAOYSA-N
• SMILES： OC(C1C(=CC=C(C)N=1)N1N=CC=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• Topological Polar Surface Area: 80.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridyltriazoles Pyridyl-1,2,3-triazoles

Additional information on 6-Methyl-3-(2H-1,2,3-triazol-2-yl)picolinic acid

Introduction to 6-Methyl-3-(2H-1,2,3-triazol-2-yl)picolinic Acid (CAS No: 1228188-37-1)

6-Methyl-3-(2H-1,2,3-triazol-2-yl)picolinic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research due to its unique structural properties and potential therapeutic applications. With the CAS number 1228188-37-1, this compound represents a fascinating intersection of heterocyclic chemistry and medicinal chemistry, offering a platform for the development of novel bioactive molecules.

The molecular structure of 6-Methyl-3-(2H-1,2,3-triazol-2-yl)picolinic acid incorporates a picolinic acid moiety, which is a derivative of pyridine and is known for its involvement in various metabolic pathways. The presence of a 2H-1,2,3-triazol ring further enhances its complexity and potential biological activity. This triazole group is particularly noteworthy as it has been extensively studied for its antimicrobial, antiviral, and anti-inflammatory properties. The combination of these structural features makes this compound a promising candidate for further exploration in drug discovery.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. 6-Methyl-3-(2H-1,2,3-triazol-2-yl)picolinic acid has emerged as a compound of interest due to its ability to modulate key enzymatic processes. Specifically, studies have suggested that this molecule may interact with enzymes involved in inflammation and oxidative stress, which are critical factors in conditions such as arthritis and neurodegenerative diseases. The picolinic acid component is particularly relevant here, as it has been shown to influence the activity of enzymes like xanthine oxidase and monoamine oxidase.

One of the most compelling aspects of 6-Methyl-3-(2H-1,2,3-triazol-2-yl)picolinic acid is its potential as a scaffold for structure-based drug design. The triazole ring provides a rigid framework that can be modified to enhance binding affinity to biological targets. This flexibility has allowed researchers to explore derivatives of the compound that exhibit improved pharmacokinetic profiles while maintaining or even enhancing biological activity. Such modifications are crucial for translating laboratory findings into viable therapeutic agents.

The synthesis of 6-Methyl-3-(2H-1,2,3-triazol-2-yl)picolinic acid involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the triazole ring typically involves cycloaddition reactions between azides and alkynes, a process that has been refined over the years to achieve high yields and purity. The picolinic acid moiety is often incorporated through carboxylation or functionalization reactions at specific positions on the pyridine ring. These synthetic strategies highlight the compound's complexity but also underscore its synthetic accessibility with advanced methodologies.

From a pharmacological perspective, 6-Methyl-3-(2H-1,2,3-triazol-2-yl)picolinic acid has shown promise in preclinical studies. Its ability to inhibit inflammatory pathways has been particularly well-documented in cell culture models. For instance, studies have demonstrated its potential to reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-beta by interacting with nuclear factor kappa B (NF-kB) signaling pathways. This suggests that the compound could be developed into an anti-inflammatory agent with applications in chronic inflammatory diseases.

The triazole group's role in modulating enzyme activity is another area of active investigation. Research indicates that this moiety can disrupt the active sites of enzymes involved in metabolic pathways relevant to cancer and infectious diseases. By inhibiting these enzymes, 6-Methyl-3-(2H-1,2,3-triazol-2-yl)picolinic acid may interfere with critical processes such as DNA replication and energy metabolism in pathogens or cancer cells. Such mechanisms make it an attractive candidate for further development into therapeutic agents.

In addition to its biological activities, 6-Methyl-3-(2H-1,2,3-triazol-2-yl)picolinic acid exhibits interesting physicochemical properties that make it suitable for drug development. Its solubility profile allows for formulation into various dosage forms, while its stability under different storage conditions ensures long-term viability. These attributes are essential for ensuring that the compound remains effective throughout its shelf life and can be administered safely to patients.

The future direction of research on 6-Methyl-3-(2H-1,2,3-triazol-2-y picolinic acid) (CAS No: 1228188 37 1) lies in exploring its interactions with more complex biological systems and translating preclinical findings into clinical trials. Collaborative efforts between synthetic chemists and biologists will be crucial in optimizing its structure for therapeutic use. Additionally， advances in computational chemistry may help predict new derivatives with enhanced efficacy and reduced side effects.

Overall,6-Methyl 3( 22 H 13 trizol 22 yl)p icolin ic ac id represents an exciting opportunity for innovation in medicinal chemistry。 Its unique structural features， coupled with promising preclinical data， position it as a valuable candidate for further development。 As research continues， we can expect more insights into its potential applications， paving the way for novel treatments across multiple therapeutic areas。